Cas no 89060-36-6 (1H-1,2,4-Triazole-5-carboxaldehyde, 1-methyl-3-phenyl-)

• Product Name: 1H-1,2,4-Triazole-5-carboxaldehyde, 1-methyl-3-phenyl-
• CAS No: 89060-36-6
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 613833
• PubChem ID: 13224143
• Update Time: 2024-10-26

1H-1,2,4-Triazole-5-carboxaldehyde, 1-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxaldehyde, 1-methyl-3-phenyl-
• 2-methyl-5-phenyl-1,2,4-triazole-3-carbaldehyde
• 2-methyl-5-phenyl-2H-1,2,4-triazole-3-carbaldehyde
• 1-Methyl-3-phenyl-1H-1,2,4-triazole-5-carboxaldehyde (ACI)
• 1-Methyl-3-phenyl-1H-1,2,4-triazole-5-carbaldehyde
• 2-Methyl-5-phenyl-2H-1,2,4-triazole-3-carboxaldehyde
• MFCD24677268
• SCHEMBL2037658
• CS-0161791
• DTXSID60529828
• JHKVHSBAXNHYET-UHFFFAOYSA-N
• 89060-36-6
• DB-356225
• D81335

• Inchi： 1S/C10H9N3O/c1-13-9(7-14)11-10(12-13)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： JHKVHSBAXNHYET-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)N=C(N1C)C=O

Computed Properties

• Exact Mass: 187.074561919g/mol
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.8Ų